Cas no 92622-02-1 (1,2,3,4-pentanetetrol)
1,2,3,4-pentanetetrol structure
Product Name:1,2,3,4-pentanetetrol
CAS No:92622-02-1
MF:C5H12O4
MW:136.146382331848
CID:2040019
Update Time:2025-03-10
1,2,3,4-pentanetetrol Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4-pentanetetrol
- 1-deoxy-L-arabinitol
- 1-deoxy-L-arabitol
- 1-Desoxy-L-arabinit
- 1-Desoxy-L-arabit
- L-lyxo-Pentan-1,2,3,4-tetraol
-
- Inchi: 1S/C5H12O4/c1-3(7)5(9)4(8)2-6/h3-9H,2H2,1H3
- InChI Key: FJGNTEKSQVNVTJ-UHFFFAOYSA-N
- SMILES: CC(C(C(CO)O)O)O
Experimental Properties
- Density: 1.331±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 128-129 °C
- Boiling Point: 368.1±37.0 °C(Predicted)
- pka: 13.71±0.20(Predicted)
1,2,3,4-pentanetetrol Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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